Methyl 3-(vinyloxy)benzoate

• IUPAC Name: methyl 3-ethenoxybenzoate
• InChI: InChI=1S/C10H10O3/c1-3-13-9-6-4-5-8(7-9)10(11)12-2/h3-7H,1H2,2H3
• InChI Key: ZZZUORUBNFWKFM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)OC=C
• Molecular Formula: C10H10O3
• DSSTOX Substance ID: DTXSID40720891
• Molecular Weight: 178.18 g/mol
• CAS RN: 61031-63-8

Description

Synthesis Analysis

Methyl benzoate can be prepared by the reaction of a carboxylic acid with an alcohol in the presence of a catalyst such as concentrated sulfuric acid. In this experiment, you will prepare methyl benzoate by reacting benzoic acid with methanol using sulfuric acid as a catalyst. Since this is a reversible reaction, it will reach an equilibrium that is described by the equilibrium constant, Keq.

Molecular Structure Analysis

The molecular structure of Methyl 3-nitrobenzoate is C8H7NO4. The average mass is 181.145 Da and the monoisotopic mass is 181.037506 Da.

Chemical Reactions Analysis

Nitration is the substitution of an NO2 group for one of the hydrogen atoms on a benzene ring. In this experiment, the students nitrate methyl benzoate. The reaction is regioselective and produces predominantly methyl 3-nitrobenzoate.

Physical And Chemical Properties Analysis

The physical and chemical properties of Methyl benzoate include a molar mass of 136.150 g·mol−1, a density of 1.0837 g/cm3, a melting point of −12.5 °C, and a boiling point of 199.6 °C.

Mechanism of Action

The mechanism of the reaction involves initial protonation of the carboxyl group, attack by the nucleophilic hydroxyl, a proton transfer, and loss of water followed by loss of the catalyzing proton to give the ester.

Safety and Hazards

Methyl benzoate is combustible and harmful if swallowed. It is recommended to wear personal protective equipment, ensure adequate ventilation, avoid getting it in eyes, on skin, or on clothing, and avoid ingestion and inhalation.

Future Directions

Methyl 3-(vinyloxy)benzoate has potential applications in the field of radiation-curable chemicals, which cross-link under the influence of electromagnetic radiation. Vinyl ether monomers not only have a low primary toxicity data profile, but are among the most reactive monomers to photopolymerize cationically.

Synthesis routes and methods

Procedure details

To a 0° C. solution of methyl 3-(2-chloroethoxy)benzoate (5.61 g, 26.1 mmol) in THF (50 mL) was added potassium tert-butoxide (3.67 g, 32.7 mmol). When the addition was complete the reaction was allowed to warm to rt. After stirring at rt overnight the reaction was quenched with water. The solution was extracted with diethyl ether (three times), dried over MgSO4, and concentrated under vacuum. Purification by silica gel chromatography afforded the desired product.